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Compound of Interest

Compound Name:
2-Chlorophenyl 3-bromo-4-

methylbenzoate

Cat. No.: B321517

Get Quote

CAS Number: 496033-93-3 Formula: C₁₄H₁₀BrClO₂ Molecular Weight: 325.59 g/mol [1]

Chemical Identity & Structural Analysis[2][3][4][5]
Structural Reactivity Profile
This compound is an aryl benzoate ester.[1] Its safety profile is dictated by three core structural

features:

The Ester Linkage: Susceptible to hydrolysis (chemical or enzymatic) yielding 3-bromo-4-

methylbenzoic acid and 2-chlorophenol.[1]

Halogen Substituents (Cl, Br): Increase lipophilicity (LogP ~4.5–5.0 predicted), facilitating

dermal absorption.[1] They also dictate the nature of combustion byproducts (acid gases).[1]

The 2-Chlorophenol Moiety: A "hidden" hazard.[1] While the intact ester is likely an irritant,

the hydrolysis product (2-chlorophenol) is significantly more toxic and corrosive.

Physicochemical Properties (Predicted)
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Physical State: Solid (crystalline powder).[1]

Melting Point: Predicted range 65–85 °C (Based on structural analogs like phenyl

benzoates).[1]

Solubility: Insoluble in water; soluble in DCM, Ethyl Acetate, DMSO.[1]

Reactivity: Stable under anhydrous conditions.[1] Hydrolyzes in basic/acidic aqueous media.

[1]

Hazard Identification & Toxicology (The "Why")
GHS Classification (Derived via SAR - Structure-Activity Relationship):

Signal Word:WARNING

Skin Irritation: Category 2 (H315)[1][2]

Eye Irritation: Category 2A (H319)[1]

STOT-SE: Category 3 (Respiratory Irritation) (H335)

Aquatic Toxicity: Acute Category 1 (Predicted due to chlorophenol release).[1]

Toxicological Mechanism
The primary acute risk is irritation of mucous membranes.[1] However, the secondary risk is the

metabolic or environmental cleavage of the ester bond.[1]

Intact Molecule: Acts as a contact irritant.[1] The lipophilic nature allows it to penetrate the

stratum corneum, causing dermatitis.[1]

Metabolic Activation: If ingested or absorbed, esterases may release 2-chlorophenol. 2-

Chlorophenol is a known uncoupler of oxidative phosphorylation and a severe irritant.[1]

Diagram 1: Structural Reactivity & Hydrolysis Pathway This diagram illustrates the "break point"

of the molecule and the resulting toxic byproducts.[1]
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Caption: Hydrolysis pathway showing the release of the toxic 2-chlorophenol moiety upon

metabolic or chemical breakdown.

Operational Safety in Synthesis
Handling Protocols

Moisture Control: Store under inert atmosphere (Nitrogen/Argon) if possible. Moisture

promotes hydrolysis, slowly increasing the acidity and toxicity of the sample over time.[1]

Weighing: Use an anti-static weighing funnel. The powder may be electrostatic.[1]

Reaction Safety: When using this compound as an intermediate (e.g., in cross-coupling),

ensure the reaction mixture is quenched carefully. Acidification of the quench can liberate

free 2-chlorophenol if hydrolysis occurred.[1]

Personal Protective Equipment (PPE) Matrix
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Protection Zone Recommendation Scientific Rationale

Respiratory N95 (minimum) or P100

Prevents inhalation of dust

which can hydrolyze on moist

lung tissue.

Dermal (Hands) Nitrile (Double gloving)

Standard nitrile (0.11 mm)

provides splash protection.[1]

For prolonged handling, use

Laminate (Silver Shield) due to

the penetrative nature of

halogenated aromatics.[1]

Ocular Chemical Goggles

Safety glasses are insufficient

for powders that can sublime

or drift.[1]

Engineering Fume Hood (Class II)
Mandatory.[1] Do not handle

on an open bench.

Emergency Response Dynamics
Fire Fighting (The Halogen Factor)
This compound is not highly flammable but is combustible.[1]

Hazardous Combustion Products: Upon heating to decomposition, it releases Hydrogen

Bromide (HBr), Hydrogen Chloride (HCl), and Carbon Monoxide.[1]

Action: Firefighters must use SCBA. Water spray can be used to cool containers but contain

runoff.[1] The runoff will be acidic and toxic to aquatic life.[1]

Accidental Release (Spill Management)
Do not use water for cleanup (avoids hydrolysis).[1]

Diagram 2: Emergency Spill Response Decision Tree
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Spill Detected

State: Powder or Solution?

POWDER SPILL SOLUTION SPILL

1. Avoid Dust (No Sweeping)
2. Cover with dry sand/vermiculite

3. Scoop into sealed waste

1. Absorb with chemically inert pad
2. Do NOT use water wash initially
3. Solvent wipe (Acetone) -> Waste

Disposal: Halogenated Organic Waste
(Do not mix with acid waste)

Click to download full resolution via product page

Caption: Decision logic for containing spills, prioritizing dry methods to prevent hydrolysis.

First Aid Measures
Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen.[1] Note to

Physician: Monitor for delayed pulmonary edema if dust was inhaled, as HCl/HBr formation

in lungs is possible.[1]

Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use ethanol (may

enhance absorption of the halogenated components).[1]

Eye Contact: Rinse cautiously for 15 minutes.[1][3][4] Lift eyelids.[1]

Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration of corrosive hydrolysis

products).[1]
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Regulatory & Transport Context
Transport (IATA/DOT):

Likely not regulated as Dangerous Goods for transport unless aquatic toxicity data proves

Category 1.[1]

Recommendation: Ship as Class 9 (Environmentally Hazardous Substance, Solid, N.O.S.)

if shipping large quantities (>5kg), referencing the chlorophenol potential.

TSCA (USA): Verify inventory status.[1] Likely "Research & Development (R&D) Exemption"

only.

REACH (EU): Not registered.[1] Treat as a novel substance.[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b321517?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b321517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

